Cas no 2229207-24-1 (tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate)
tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
- 2229207-24-1
- EN300-1899910
- tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
-
- Inchi: 1S/C17H25FN2O3/c1-16(2,3)23-15(22)20(7)17(4,11-21)13-9-8-12(18)10-14(13)19(5)6/h8-11H,1-7H3
- InChI Key: NGAACAOAOKDPLL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)N(C)C)C(C=O)(C)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 324.18492083g/mol
- Monoisotopic Mass: 324.18492083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1899910-1g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-5g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 5g |
$4806.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-10g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 10g |
$7128.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-0.05g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-0.1g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-0.25g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-0.5g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-1.0g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1899910-2.5g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1899910-5.0g |
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2229207-24-1 | 5g |
$4806.0 | 2023-06-01 |
tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
Recent Advances in the Study of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1)
The compound tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.
One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate, achieving high yields and purity. The synthetic approach involved a multi-step process, including the introduction of the fluorophenyl group and the subsequent formation of the carbamate moiety. This advancement is critical for enabling further pharmacological evaluations and large-scale production.
Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro assays indicated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The presence of the fluorophenyl group is believed to enhance its binding affinity and selectivity, making it a promising candidate for further development. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, showing favorable results in preclinical models.
In the context of drug discovery, tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate has been explored as a scaffold for the design of novel therapeutics. Researchers have synthesized and tested a series of analogs to elucidate structure-activity relationships (SAR). These efforts have identified key structural modifications that can enhance potency and reduce off-target effects. For instance, variations in the carbamate moiety have been shown to influence the compound's bioavailability and target engagement.
Recent computational studies have also contributed to understanding the molecular interactions of this compound with its biological targets. Molecular docking and dynamics simulations have provided insights into the binding modes and energetics, facilitating the rational design of next-generation derivatives. These in silico approaches, combined with experimental data, offer a comprehensive framework for optimizing the compound's therapeutic potential.
Despite these promising findings, challenges remain in the development of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate as a drug candidate. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to overcome these hurdles through innovative chemical modifications and advanced delivery systems.
In conclusion, tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, SAR studies, and preclinical evaluations will be essential to unlock its full therapeutic potential.
2229207-24-1 (tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)